Cas no 5439-14-5 (3,4-Dihydro-2H-pyrido1,2-Apyrimidin-2-one)

• Product Name: 3,4-Dihydro-2H-pyrido1,2-Apyrimidin-2-one
• CAS No: 5439-14-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD00042798
• CID: 367700
• PubChem ID: 24863247
• Update Time: 2025-10-28

3,4-Dihydro-2H-pyrido1,2-Apyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrimidin-2-one,3,4-dihydro-
• 3,4-Dihydro-2-pyridol[1,2-a]pyrimidinone
• 3,4-Dihydro-2H-pyrido[1,2-a]pyrimidin-2-one
• 3,4-dihydropyrido[1,2-a]pyrimidin-2-one
• Acid Captor H
• 3,4-Dihydro-2H-pyrido(1,2-a)pyrimidin-2-one
• 3,4,5-trihydropyridino[1,2-a]pyrimidin-2-one
• NSC15063
• XQIOBBHIEUGFCI-UHFFFAOYSA-N
• FCH917650
• SBB058237
• TRA0037607
• RL04030
• 2H-PYRIDO(1,2-A)PYRIMIDIN-2-ONE, 3,4-DIHYDRO-
• EINECS 226-618-2
• DTXSID80202762
• AS-40751
• MFCD00042798
• NSC-15063
• 5439-14-5
• 3,4-Dihydro-2-pyridol[1,2-a]pyrimidinone for GC derivatization
• NS00033069
• 2H,3H,4H-PYRIDO(1,2-A)PYRIMIDIN-2-ONE
• Benzothiazole, 2,6-diethyl-
• YM7NK945JZ
• NSC 15063
• D1393
• FT-0614317
• 3,4-Dihydropyrido-(1,2-a)-pyrimidin-2-one
• J-511184
• A870466
• 3,4-Dihydro-2-pyridol[1,2-a]pyrimidinone, for GC derivatization, >=99.0%
• UNII-YM7NK945JZ
• AKOS006227770
• SCHEMBL2162391
• 3H,4H-PYRIDO[1,2-A]PYRIMIDIN-2-ONE
• DTXCID10125253
• 3,4-Dihydro-2H-pyrido1,2-Apyrimidin-2-one

• MDL： MFCD00042798
• Inchi： 1S/C8H8N2O/c11-8-4-6-10-5-2-1-3-7(10)9-8/h1-3,5H,4,6H2
• InChI Key： XQIOBBHIEUGFCI-UHFFFAOYSA-N
• SMILES： O=C1CCN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.26
• Melting Point: 185-187 °C
• Boiling Point: 271 ºC
• Flash Point: 118 ºC
• Refractive Index: 1.64
• PSA: 34.36000
• LogP: -0.24530
• Solubility: Not determined

3,4-Dihydro-2H-pyrido1,2-Apyrimidin-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：9-23
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 3,4-Dihydro-2H-pyrido1,2-Apyrimidin-2-one

Introduction to 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one (CAS No. 5439-14-5)

3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one, identified by the chemical formula CAS No. 5439-14-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridopyrimidine class, a scaffold that has been extensively explored for its role in drug discovery. The structural motif of 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one consists of a fused pyridine and pyrimidine ring system, which is known to exhibit diverse pharmacological effects. The presence of a ketone group at the 2-position of the pyrimidine ring introduces additional reactivity, making it a versatile intermediate in synthetic chemistry.

The compound's significance in modern research is underscored by its utility as a building block in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic addition and condensation reactions, allows for the facile construction of structurally diverse derivatives. These derivatives have been investigated for their potential applications in treating a range of diseases, including cancer, inflammation, and neurological disorders. The interest in 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one is further amplified by its role as a precursor in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one and biological targets. Studies have demonstrated that this compound can bind to specific enzymes and receptors, modulating their activity in ways that may lead to therapeutic benefits. For instance, research has shown that derivatives of this scaffold can inhibit kinases and other enzymes involved in cancer progression. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system disorders.

The synthesis of 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one has been optimized through various methodologies to improve yield and purity. Traditional approaches involve multi-step reactions starting from readily available precursors such as malononitrile and acetic anhydride. However, recent innovations have led to more efficient synthetic routes that minimize waste and reduce reaction times. These improvements are crucial for scaling up production and making the compound more accessible for further research.

In addition to its pharmaceutical applications, 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one has shown promise in materials science. Its heterocyclic structure allows it to form stable complexes with metals and other small molecules, making it useful in catalysis and as a ligand in coordination chemistry. The compound's ability to act as a ligand has been explored in the development of new catalysts for organic transformations.

The biological activity of 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one has been further investigated through preclinical studies. These studies have revealed potential therapeutic effects in models of inflammation and neurodegeneration. For example, derivatives of this compound have demonstrated anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Similarly, studies suggest that certain analogs may protect against neurotoxicity in models of Alzheimer's disease.

The future direction of research on 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one is likely to focus on expanding its chemical space through structural modifications. By introducing different functional groups or exploring new synthetic pathways, researchers aim to discover novel derivatives with enhanced potency and selectivity. Advances in high-throughput screening technologies will also play a crucial role in identifying promising candidates for further development.

The impact of 3,4-Dihydro-2H-pyrido1,2-apyrimidin-2-one extends beyond academic research; it represents a significant contribution to the pharmaceutical industry's efforts to develop new treatments for human diseases. As our understanding of its properties grows, so does its potential to revolutionize drug discovery and therapy. The compound's versatility as both a synthetic intermediate and a biologically active molecule makes it a cornerstone of modern medicinal chemistry.